Cas no 166271-53-0 (Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI))

Carbamic  acid,  (3-hydroxy-1,1-dimethylbutyl)-,  methyl  ester  (9CI) structure
166271-53-0 structure
Product name:Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
CAS No:166271-53-0
MF:C8H17NO3
MW:175.225482702255
CID:904939
PubChem ID:15896951

Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
    • 166271-53-0
    • METHYL N-(4-HYDROXY-2-METHYLPENTAN-2-YL)CARBAMATE
    • Inchi: InChI=1S/C8H17NO3/c1-6(10)5-8(2,3)9-7(11)12-4/h6,10H,5H2,1-4H3,(H,9,11)
    • InChI Key: OLWNZIARVPQSKK-UHFFFAOYSA-N
    • SMILES: CC(CC(C)(C)NC(=O)OC)O

Computed Properties

  • Exact Mass: 175.12091
  • Monoisotopic Mass: 175.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 58.56

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